Cas no 2166792-82-9 (N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide)

• Product Name: N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide
• CAS No: 2166792-82-9
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5409566
• PubChem ID: 146108548
• Update Time: 2025-05-21

N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Dimethylamino)-4-methylcyclohexyl]-2-propenamide
• EN300-5394811
• N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide
• Z2752683485
• 2166792-82-9

• Inchi： 1S/C12H22N2O/c1-5-11(15)13-10-6-8-12(2,9-7-10)14(3)4/h5,10H,1,6-9H2,2-4H3,(H,13,15)
• InChI Key： HKELSTJCXXCENS-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1CCC(C)(CC1)N(C)C

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 347.7±42.0 °C(Predicted)
• pka: 14.54±0.40(Predicted)

Additional information on N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide

N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide: A Comprehensive Overview

The compound N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide, with the CAS number 2166792-82-9, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound is a derivative of propionamide, with a substituted cyclohexyl group that introduces steric and electronic effects, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide in various chemical reactions, particularly in the synthesis of bioactive compounds. The presence of the dimethylamino group imparts basicity, which can be advantageous in drug design and catalysis. Additionally, the cyclohexyl ring provides structural rigidity, enhancing the molecule's stability and reactivity in certain conditions.

One of the most notable advancements involving this compound is its role in asymmetric catalysis. Researchers have demonstrated that N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide can act as a chiral ligand, facilitating enantioselective reactions in organic synthesis. This discovery has opened new avenues for producing chiral pharmaceuticals with high enantiomeric excess, a critical factor in drug development.

In terms of synthesis, the preparation of N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide involves multi-step reactions that require precise control over steric and electronic factors. The use of transition metal catalysts has been shown to improve reaction efficiency, making the synthesis more scalable for industrial applications.

Beyond its role in catalysis, this compound has also been explored for its potential in polymer chemistry. Its ability to form stable amide bonds makes it a candidate for developing high-performance polymers with tailored properties, such as thermoplastic elastomers or biodegradable materials.

Recent research has also focused on the environmental impact of N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide. Studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions, which is a positive attribute for its use in eco-friendly chemical processes.

In conclusion, N-[4-(Dimethylamino)-4-methylcyclohexyl]prop-2-enamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic chemistry, driving innovation in drug discovery, catalysis, and materials science.